2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide

• IUPAC Name: 2,4,5-trichloro-N-(2-ethoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H12Cl3NO3S/c1-2-21-13-6-4-3-5-12(13)18-22(19,20)14-8-10(16)9(15)7-11(14)17/h3-8,18H,2H2,1H3
• InChI Key: CONFLFQSPINXNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C14H12Cl3NO3S
• Molecular Weight: 380.7 g/mol

Description

2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide, also known as TCS, is a synthetic compound that has been widely used in scientific research. It is a sulfonamide derivative that has been found to possess various biological activities, including antibacterial, antifungal, and antiviral properties.

Mechanism of Action

The mechanism of action of 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide is not fully understood. However, it has been found to inhibit the activity of various enzymes, including carbonic anhydrase, which is involved in the regulation of pH in the body. 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has also been found to modulate the activity of ion channels, which are involved in the regulation of various physiological processes, including muscle contraction and nerve conduction.
Biochemical and Physiological Effects:
2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of bacteria, fungi, and viruses, making it a useful compound in the development of antimicrobial agents. 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has also been found to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. Additionally, 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has been found to modulate the activity of ion channels, which are involved in the regulation of various physiological processes, including muscle contraction and nerve conduction.

Advantages and Limitations for Lab Experiments

2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. It has also been found to have a broad spectrum of biological activity, making it a useful compound in the development of antimicrobial agents. However, 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide also has several limitations for lab experiments. It has been found to be toxic to certain cell types, making it unsuitable for use in certain experiments. Additionally, 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has been found to have a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide. One area of research is the development of 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide-based antimicrobial agents. 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has been found to have a broad spectrum of biological activity, making it a promising compound for the development of new antimicrobial agents. Another area of research is the study of 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide in the context of cancer. 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has been found to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer treatments. Additionally, further research is needed to fully understand the mechanism of action of 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide, which could lead to the development of new drugs that target specific biological processes.

Synthesis Methods

2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide can be synthesized by reacting 2,4,5-trichlorobenzenesulfonyl chloride with 2-ethoxyaniline in the presence of a base. The reaction yields 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide as a white crystalline solid with a melting point of 156-158°C.

Scientific Research Applications

2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has been extensively used in scientific research as a tool to study various biological processes. It has been found to inhibit the growth of bacteria, fungi, and viruses, making it a useful compound in the development of antimicrobial agents. 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has also been used in the study of ion channels, as it has been found to modulate the activity of certain potassium channels. Additionally, 2,4,5-trichloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide has been used in the study of cancer, as it has been found to inhibit the growth of cancer cells.